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Abstract
Onitisin 2'-O-glucoside, a sesquiterpenoid glycoside with the CAS number 62043-53-2 and

molecular formula C21H30O9, is a natural product isolated from the fern Onychium japonicum.

[1][2][3][4][5] This technical guide provides a detailed overview of its biological source,

physicochemical properties, and a generalized experimental protocol for its isolation. While

specific biological activities and signaling pathways of Onitisin 2'-O-glucoside are not yet

extensively documented in publicly available literature, this document lays the foundational

knowledge for further research and drug development endeavors.

Biological Source and Physicochemical Properties
Onitisin 2'-O-glucoside is naturally found in the herbs of Onychium japonicum (Thunb.)

Kunze, a fern belonging to the Pteridaceae family.[6] Phytochemical analyses of Onychium

japonicum have revealed the presence of a diverse array of secondary metabolites, including

flavonoids, alkaloids, saponins, tannins, and various glycosides.[7][8][9]

Chemical Structure and Properties
Chemical Name: (2S)-4-hydroxy-2-(hydroxymethyl)-2,5,7-trimethyl-6-[2-

[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one

CAS Number: 62043-53-2[1][2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14793205?utm_src=pdf-interest
https://www.benchchem.com/product/b14793205?utm_src=pdf-body
https://immunomart.com/product/onitisin-2-o-glucoside/
https://bocscichem.lookchem.com/products/CasNo-62043-53-2-Onitisin-2--O-glucoside-33910836.html
https://www.chemfaces.com/natural/Onitisin-2-O-glucoside-CFN97066.html
https://pubchem.ncbi.nlm.nih.gov/compound/91884808
https://www.chemfaces.com/coa/Onitisin-2-O-glucoside-CFN97066-COA.pdf
https://www.benchchem.com/product/b14793205?utm_src=pdf-body
https://www.benchchem.com/product/b14793205?utm_src=pdf-body
https://en.wikipedia.org/wiki/Onychium_japonicum
https://www.biorxiv.org/content/10.1101/2022.06.14.496165v1.full.pdf
https://www.researchgate.net/publication/361400020_Phytochemical_and_antibacterial_analyses_of_Onychium_japonicum_Thunb_Kunze
https://www.biorxiv.org/content/10.1101/2022.06.14.496165v1
https://immunomart.com/product/onitisin-2-o-glucoside/
https://bocscichem.lookchem.com/products/CasNo-62043-53-2-Onitisin-2--O-glucoside-33910836.html
https://www.chemfaces.com/natural/Onitisin-2-O-glucoside-CFN97066.html
https://pubchem.ncbi.nlm.nih.gov/compound/91884808
https://www.chemfaces.com/coa/Onitisin-2-O-glucoside-CFN97066-COA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14793205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C21H30O9[1][2][3][4][5]

Molecular Weight: 426.46 g/mol

Table 1: Physicochemical Data of Onitisin 2'-O-glucoside

Property Value Source

CAS Number 62043-53-2 [1][2][3][4][5]

Molecular Formula C21H30O9 [1][2][3][4][5]

Molecular Weight 426.46 g/mol

Appearance Powder [2]

Purity
≥98% (as commercially

available)
[5]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3]

It is important to distinguish Onitisin 2'-O-glucoside (CAS 62043-53-2, C21H30O9) from a

similar compound, Onitin 2'-O-glucoside (CAS 76947-60-9, C21H30O8).[10][11] The latter has

a different molecular formula, indicating a structural difference.

Experimental Protocols: Isolation of
Sesquiterpenoid Glycosides from Onychium
japonicum
While a specific, detailed protocol for the isolation of Onitisin 2'-O-glucoside with quantitative

yield data is not readily available in peer-reviewed literature, a general methodology for the

extraction and isolation of sesquiterpenoid glycosides from ferns of the Pteridaceae family can

be outlined. The following is a representative protocol based on common phytochemical

investigation techniques.

Plant Material Collection and Preparation
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Collection: The whole plant or aerial parts (fronds) of Onychium japonicum are collected.

Drying: The plant material is air-dried in the shade to a constant weight.

Pulverization: The dried plant material is ground into a coarse powder.

Extraction
Solvent Extraction: The powdered plant material is subjected to exhaustive extraction with a

suitable solvent, typically methanol or ethanol, at room temperature or under reflux.

Concentration: The resulting extract is concentrated under reduced pressure using a rotary

evaporator to yield a crude extract.

Fractionation
Solvent-Solvent Partitioning: The crude extract is suspended in water and successively

partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate,

and n-butanol. Glycosides, being polar compounds, are typically enriched in the ethyl

acetate and n-butanol fractions.

Chromatographic Purification
Column Chromatography: The n-butanol fraction (or the fraction showing the highest

concentration of the target compound by preliminary analysis like TLC) is subjected to

column chromatography over a suitable stationary phase, such as silica gel or Sephadex LH-

20.

Elution Gradient: A gradient elution system is employed, starting with a non-polar solvent and

gradually increasing the polarity. For example, a gradient of chloroform-methanol or ethyl

acetate-methanol is commonly used.

Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography

(TLC). Fractions with similar TLC profiles are pooled.

Further Purification: The pooled fractions containing the compound of interest are further

purified by repeated column chromatography, preparative TLC, or High-Performance Liquid

Chromatography (HPLC) until a pure compound is obtained.
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Structure Elucidation
The structure of the isolated pure compound is determined using spectroscopic techniques,

including:

Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, COSY, HSQC, HMBC): To

elucidate the detailed chemical structure.

Biological Activity and Signaling Pathways
(Hypothetical)
Currently, there is a lack of specific studies on the biological activities and signaling pathways

of Onitisin 2'-O-glucoside. However, based on the known activities of other sesquiterpenoids

isolated from the Pteridaceae family and other plant sources, some potential areas for future

investigation can be proposed. Sesquiterpenoids have been reported to exhibit a wide range of

biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.

Should Onitisin 2'-O-glucoside be found to possess anti-inflammatory properties, a potential

mechanism could involve the modulation of key inflammatory signaling pathways. A

hypothetical signaling pathway is depicted below for illustrative purposes.
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Caption: Hypothetical anti-inflammatory signaling pathway.

Experimental Workflow
The following diagram illustrates a generalized workflow for the isolation and characterization of

Onitisin 2'-O-glucoside from Onychium japonicum.
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Caption: Generalized workflow for isolation.
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Conclusion and Future Directions
Onitisin 2'-O-glucoside is a natural product with a confirmed biological source in Onychium

japonicum. While its physicochemical properties are documented, detailed experimental

protocols for its isolation and comprehensive studies on its biological activities are currently

lacking in the public domain. The methodologies and workflows presented in this guide provide

a solid foundation for researchers to undertake the isolation and further investigation of this

compound. Future research should focus on developing a standardized isolation protocol to

obtain quantifiable yields, followed by extensive in vitro and in vivo studies to elucidate its

pharmacological properties and potential mechanisms of action. Such studies will be crucial in

determining the therapeutic potential of Onitisin 2'-O-glucoside for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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